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Compound of Interest

Compound Name: 4-Chloro-2,6-diiodophenol

Cat. No.: B102086 Get Quote

Proper handling and disposal of 4-Chloro-2,6-diiodophenol are critical to ensure personnel

safety and environmental protection. This chemical is a halogenated phenol, which presents

multiple hazards. Adherence to institutional and regulatory protocols is mandatory for its

management as hazardous waste.

Hazard Profile and Safety Data
4-Chloro-2,6-diiodophenol is classified as a hazardous substance. The following table

summarizes its primary hazard classifications according to the Globally Harmonized System

(GHS).
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Hazard Class GHS Code Hazard Statement Citations

Acute Toxicity (Oral) H302 Harmful if swallowed. [1][2]

Acute Toxicity

(Dermal)
H312

Harmful in contact

with skin.
[1]

Skin

Corrosion/Irritation
H315 Causes skin irritation. [1][2]

Serious Eye

Damage/Irritation
H319

Causes serious eye

irritation.
[1][2]

Acute Toxicity

(Inhalation)
H332 Harmful if inhaled. [1]

Specific Target Organ

Toxicity
H335

May cause respiratory

irritation.
[1][2]

Note: Data is based on 4-Chloro-2-iodophenol and similar compounds. Always refer to the

specific Safety Data Sheet (SDS) for the exact product in use.

Personal Protective Equipment (PPE)
Before handling 4-Chloro-2,6-diiodophenol in pure form or as waste, all personnel must wear

the appropriate PPE to prevent exposure.[1]

Hand Protection: Chemical-resistant gloves (e.g., nitrile rubber).

Eye/Face Protection: Tightly fitting safety goggles and/or a face shield.[2][3]

Skin and Body Protection: A lab coat or impervious clothing to prevent skin contact.[3]

Respiratory Protection: Use only in a well-ventilated area, such as a chemical fume hood.[1]

[3] If exposure limits may be exceeded, a full-face respirator may be required.[3]

Step-by-Step Disposal Protocol
Disposal of 4-Chloro-2,6-diiodophenol must be managed through your institution's hazardous

waste program. Never discharge it into drains or dispose of it with regular trash.[4][5]
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Step 1: Waste Segregation

Identify the waste as Halogenated Organic Waste.[6] 4-Chloro-2,6-diiodophenol contains

both chlorine and iodine, placing it in this category.

Do not mix this waste with non-halogenated solvents, aqueous waste, or other incompatible

chemicals like strong oxidizing agents.[4][5][7] Mixing waste streams can complicate

disposal and increase costs.[7]

Step 2: Containerization

Select a chemically compatible container in good condition.[7] Often, the original product

container is suitable.[7]

The container must have a secure, tightly-sealing lid to prevent leaks or evaporation.[7] Keep

the container closed at all times except when adding waste.[7]

Ensure the exterior of the container is clean and free of contamination.[7]

Step 3: Labeling

Clearly label the waste container with the words "HAZARDOUS WASTE".[7]

Identify the full contents, including the chemical name "4-Chloro-2,6-diiodophenol" and its

approximate concentration or quantity.[7]

Record the accumulation start date on the label.

Step 4: Storage

Store the sealed and labeled container in a designated Satellite Accumulation Area (SAA)

that is under the control of laboratory personnel.[7]

Ensure the storage area is away from incompatible materials.[7]

Step 5: Arrange for Disposal
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Once the container is full or you have finished generating this waste stream, contact your

institution's Environmental Health and Safety (EHS) department or the designated hazardous

materials management group to schedule a waste pickup.[7]

Follow all institutional procedures for requesting waste removal.[7]

Spill and Emergency Procedures
In the event of a spill, immediate and safe response is crucial.

Evacuate and Secure: Alert personnel in the immediate area and restrict access.[5]

Wear PPE: Do not attempt cleanup without the proper personal protective equipment as

detailed above.[1]

Containment: For solid spills, avoid creating dust.[3] Carefully sweep or shovel the material

into a designated, sealable container for hazardous waste disposal.[1][4] Do not wash the

spill into any sewer or drain.[1][4]

Decontamination: After the bulk of the material is removed, decontaminate the area

according to your lab's specific procedures.

Reporting: Report the spill to your supervisor and the institutional EHS office.

Disposal Decision Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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